Cas no 1308451-40-2 (2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide)

• Product Name: 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide
• CAS No: 1308451-40-2
• MF: C₁₅H₁₀BrFN₂O
• MW: 333.155106067657
• CID: 5197922
• PubChem ID: 60862983
• Update Time: 2025-05-24

2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide
• Z799950158
• Benzamide, 2-bromo-4-fluoro-N-1H-indol-5-yl-

• Inchi： 1S/C15H10BrFN2O/c16-13-8-10(17)1-3-12(13)15(20)19-11-2-4-14-9(7-11)5-6-18-14/h1-8,18H,(H,19,20)
• InChI Key： IRRXURZAWFUCRE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(NC1C=CC2=C(C=CN2)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 3.7
• Topological Polar Surface Area: 44.9

Additional information on 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide

Professional Introduction to 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide (CAS No. 1308451-40-2)

2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide, with the CAS number 1308451-40-2, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug discovery. The presence of both bromo and fluoro substituents on the benzamide core, coupled with the indole moiety, makes it a versatile scaffold for developing novel therapeutic agents.

The compound's structure is characterized by a benzamide group linked to an indole ring, which is further substituted with a bromo and fluoro atom at the 2nd and 4th positions, respectively. This specific arrangement imparts distinct electronic and steric properties, influencing its reactivity and biological activity. The benzamide moiety is known for its role in various bioactive molecules, often serving as a pharmacophore in drug design. Additionally, the indole ring is a prominent feature in many natural products and pharmaceuticals, contributing to its biological relevance.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The introduction of bromo and fluoro groups into aromatic systems can significantly alter their pharmacokinetic properties, including solubility, metabolic stability, and binding affinity. In particular, 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide has been explored as a potential lead compound in the development of inhibitors targeting various disease-related pathways.

In the realm of oncology research, this compound has shown promise as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer development. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide make it an attractive candidate for such applications.

Moreover, the indole moiety in this compound has been linked to its potential anti-inflammatory properties. Indole derivatives are well-documented for their ability to modulate inflammatory responses by interacting with various cellular targets. This has led to investigations into using 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide as a starting point for developing novel anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination and fluorination steps are particularly critical, as they determine the final electronic properties of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce these substituents efficiently.

From a computational chemistry perspective, the molecular modeling of 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide has provided valuable insights into its binding interactions with biological targets. Molecular dynamics simulations and docking studies have been instrumental in understanding how this compound interacts with proteins and other biomolecules. These studies not only help in rationalizing its biological activity but also guide further modifications to enhance its potency.

The pharmacological evaluation of 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide has revealed interesting findings regarding its selectivity and efficacy. Preclinical studies have demonstrated its potential in inhibiting specific kinases while minimizing off-target effects. This selectivity is crucial for developing drugs that are both effective and safe for therapeutic use.

In conclusion, 2-bromo-4-fluoro-N-(1H-indol-5-yl)benzamide (CAS No. 1308451-40-2) represents a promising compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable scaffold for developing new drugs targeting various diseases. Ongoing research continues to explore its potential applications, further solidifying its importance in medicinal chemistry.